Cas no 78861-25-3 (3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER)

3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER structure

78861-25-3 structure

Product Name:3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER

CAS No:78861-25-3

Molecular Formula:C₁₂H₁₄O₃

Molecular Weight:206.23776

CID:891604

3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER Properties

Names and Identifiers

- 3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER
- Methyl 4-(4-methylphenyl)-3-oxobutanoate
- methyl 4-tert-butylbenzoylacetate
- methyl 4-tolylacetoacetate
- InChIKey： AVQXTWUZOCHHCR-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14O3/c1-9-3-5-10(6-4-9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
- SMILES： CC1=CC=C(C=C1)CC(=O)CC(=O)OC

Computed Properties

Exact Mass: 206.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Heavy Atom Count: 15

Experimental Properties

LogP: 1.66970
PSA: 43.37000

3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Crysdot LLC	CD12030880-1g	Methyl 3-oxo-4-(p-tolyl)butanoate	78861-25-3	95+%	1g	$682	2024-07-24
Fluorochem	037214-1g	4-(4-Methylphenyl)-3-oxobutyric acid methyl ester	78861-25-3		1g	￡484.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432498-1g	Methyl 3-oxo-4-(p-tolyl)butanoate	78861-25-3	95+%	1g	￥7098.00	2024-07-28

3-OXO-4-P-TOLYL-BUTYRIC ACID METHYL ESTER Related Literature

1. Isolation and structural elucidation of a new pentaflavonoid from Ochna calodendron

Bernard Blaise Messanga,Samuel Fon Kimbu,Beibam Luc Sondengam,Bernard Bodo New J. Chem., 2001,25, 1098-1100
2. Ligand-modified synthesis of shape-controllable and highly luminescent CsPbBr3 perovskite nanocrystals under ambient conditions†

Xiaobo Hu,Yanqiao Xu,Jiancheng Wang,Jiaxin Ma Inorg. Chem. Front., 2022,9, 6080-6090
3. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
4. A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization

Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
5. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
6. EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

Lynn E. Samuelson,Karl B. Sebby,Eric D. Walter,David J. Singel,Mary J. Cloninger Org. Biomol. Chem., 2004,2, 3075-3079
7. Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†

Takahiro Katoh Green Chem., 2022,24, 6255-6263
8. Nanostructured mesophase electrode materials: modulating charge-storage behavior by thermal treatment†

Hye Jeong Kong,Saerona Kim,Thanh-Hai Le,Yukyung Kim,Geunsu Park,Oh Seok Kwon Nanoscale, 2017,9, 17450-17458
9. Engineering pH-responsive switching of donor–π–acceptor chromophore alignments along a peptide nanotube scaffold†

Yuki Tabata,Yusuke Kamano,Shunsaku Kimura,Hirotaka Uji RSC Adv., 2020,10, 3588-3592
10. Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†

Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741

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